2-Methoxy-6-methylsulfonylnaphthalene
Cat. No. B8327443
M. Wt: 236.29 g/mol
InChI Key: WPJQZSOSBHCSBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06150397
Procedure details
To a solution of 2-methoxy-(5-methylthionaphthalene (1.0 g, 4.9 mmol), [prepared as described in Step 1], in methylene chloride (50 ml) was added 3-chloroperoxybenzoic acid (3.5 g, 10.3 mmol, 50-60%) portionwise. After 0.5 h, the reaction mixture was cooled in an ice bath, sodium sulfite (0.53 g, 4.2 mmol) was added and the stirring was continued for another 20 minutes. The reaction mixture was then poured in water and the organic layer was separated and dried over sodium sulfate. The solvent was removed in vacuo and the crude product was purified by flash chromatography (gradient elution 30-50% ethyl acetate/hexanes) to give 930 mg of 2-methoxy-6-methylsulfonylnaphthalene (80% yield).
Yield
80%
Identifiers
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REACTION_CXSMILES
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CS[C:3]1[CH:12]=[CH:11][CH:10]=[C:9]2[C:4]=1[CH:5]=[CH:6][CH:7]=[CH:8]2.ClC1C=C(C=CC=1)[C:17]([O:19]O)=O.[S:24]([O-:27])([O-])=[O:25].[Na+].[Na+].[CH2:30](Cl)Cl>O>[CH3:17][O:19][C:11]1[CH:12]=[CH:3][C:4]2[C:9](=[CH:8][CH:7]=[C:6]([S:24]([CH3:30])(=[O:27])=[O:25])[CH:5]=2)[CH:10]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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1 g
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Type
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reactant
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Smiles
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CSC1=C2C=CC=CC2=CC=C1
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Name
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Quantity
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3.5 g
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Type
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reactant
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Smiles
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ClC=1C=C(C(=O)OO)C=CC1
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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0.53 g
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Type
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reactant
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Smiles
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S(=O)([O-])[O-].[Na+].[Na+]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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the reaction mixture was cooled in an ice bath
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WAIT
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Type
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WAIT
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Details
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the stirring was continued for another 20 minutes
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Duration
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20 min
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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the crude product was purified by flash chromatography (gradient elution 30-50% ethyl acetate/hexanes)
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
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Type
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product
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Smiles
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COC1=CC2=CC=C(C=C2C=C1)S(=O)(=O)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 930 mg | |
| YIELD: PERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
